3-Methyl-4-methylene-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 3-methyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C9H14N2O2/c1-7-9(3-5-10-6-4-9)13-8(12)11(7)2/h10H,1,3-6H2,2H3
• InChI Key: NDLFHDGJNUXKRA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C)C2(CCNCC2)OC1=O

Description

3-Methyl-4-methylene-1-oxa-3,8-diazaspiro[45]decan-2-one is a complex organic compound with a unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-4-methylene-1-oxa-3,8-diazaspiro[4.5]decan-2-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-4-methylene-1-oxa-3,8-diazaspiro[4.5]decan-2-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another, often using specific reagents and catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The conditions often involve specific temperatures, pressures, and solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes .

Scientific Research Applications

3-Methyl-4-methylene-1-oxa-3,8-diazaspiro[4.5]decan-2-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: It is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly for its unique structural features.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Methyl-4-methylene-1-oxa-3,8-diazaspiro[4.5]decan-2-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s unique structure allows it to bind to these targets and modulate their activity, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

3-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one: Similar in structure but lacks the methylene group at position 4.

8-(2-phenylethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one:

Uniqueness

3-Methyl-4-methylene-1-oxa-3,8-diazaspiro[4.5]decan-2-one is unique due to its methylene group at position 4, which can influence its reactivity and interaction with other molecules. This structural feature may enhance its potential as a versatile building block in organic synthesis and its biological activity .